Cas no 1353984-45-8 (N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide)

• Product Name: N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide
• CAS No: 1353984-45-8
• MF: C₁₈H₂₅ClN₂O
• MW: 320.856903791428
• CID: 2157637
• Update Time: 2025-11-01

N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-piperidin-2-ylmethyl)-2-chloro-n-cyclopropyl-acetamide
• N-((1-Benzylpiperidin-2-yl)methyl)-2-chloro-N-cyclopropylacetamide
• AM94693
• N-(1-benzylpiperidin-2-ylmethyl)-2-chloro-N-cyclopropylacetamide
• N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide

• Inchi： 1S/C18H25ClN2O/c19-12-18(22)21(16-9-10-16)14-17-8-4-5-11-20(17)13-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2
• InChI Key： UWCDSFGSXNFNPG-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1CCCCN1CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide

N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide (CAS No. 1353984-45-8): A Comprehensive Overview

N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide (CAS No. 1353984-45-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to a class of molecules known for their ability to modulate various biological pathways, making it a valuable candidate for drug development.

The chemical structure of N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide is characterized by a benzyl-piperidine moiety and a cyclopropyl-acetamide group. These structural features contribute to its pharmacological profile, particularly in terms of its binding affinity to specific receptors and its ability to cross the blood-brain barrier. Recent studies have highlighted the importance of these structural elements in optimizing the compound's therapeutic potential.

In the context of medicinal chemistry, N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide has been investigated for its potential as a lead compound in the development of novel treatments for neurological disorders. Specifically, research has focused on its ability to modulate neurotransmitter systems, such as the dopaminergic and serotonergic pathways, which are implicated in conditions like Parkinson's disease and depression.

One of the key areas of interest is the compound's interaction with dopamine D₂ receptors. Studies have shown that N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide exhibits high affinity and selectivity for these receptors, which could potentially lead to improved therapeutic outcomes with fewer side effects compared to existing treatments. This selective binding property is crucial for developing drugs that target specific receptor subtypes without affecting other physiological processes.

Beyond its potential in neurological disorders, N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide has also been explored for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a dual-action therapeutic agent. The mechanism behind these effects is thought to involve modulation of inflammatory cytokines and activation of endogenous pain-relieving pathways.

The pharmacokinetic profile of N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide has been extensively studied to ensure its suitability for clinical use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for optimizing drug delivery and minimizing toxicity. Additionally, the compound's ability to cross the blood-brain barrier makes it particularly suitable for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are promising and pave the way for further investigation in larger patient populations.

In conclusion, N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide (CAS No. 1353984-45-8) represents a promising candidate in the development of novel therapeutics for neurological disorders and other conditions characterized by inflammation and pain. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments and improving patient outcomes.